![molecular formula C8H16ClNO B1430044 8-Oxa-1-azaspiro[4.5]decane hydrochloride CAS No. 1427378-94-6](/img/structure/B1430044.png)
8-Oxa-1-azaspiro[4.5]decane hydrochloride
Overview
Description
8-Oxa-1-azaspiro[4.5]decane hydrochloride is a chemical compound with the molecular formula C8H15NO·HCl and a molecular weight of 177.67 . It is stored under inert gas at 4°C .
Synthesis Analysis
The synthesis of 8-oxa-1-azaspiro[4.5]decane hydrochloride has been reported in the literature . The compound is synthesized from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane .Molecular Structure Analysis
The InChI code for 8-oxa-1-azaspiro[4.5]decane hydrochloride is 1S/C8H15NO.ClH/c1-2-8(9-5-1)3-6-10-7-4-8;/h9H,1-7H2;1H . The InChI key is GGZFYTDIYOCZCB-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
8-Oxa-1-azaspiro[4.5]decane hydrochloride is an oil at room temperature . It is stored under inert gas at 4°C .Scientific Research Applications
Synthesis and Chemical Properties
- "8-Oxa-1-azaspiro[4.5]decane hydrochloride" and its variants have been extensively studied for their unique chemical structures and significant biological activities. These compounds are core structures in both natural and synthetic products, leading to various chemical synthesis strategies being developed for these spiroaminals (Sinibaldi & Canet, 2008).
Biological Activity and Pharmaceutical Potential
- Novel derivatives of "8-Oxa-1-azaspiro[4.5]decane" have been synthesized, showing promise for the production of biologically active compounds, indicating potential pharmaceutical applications (Ogurtsov & Rakitin, 2020).
- Research into the synthesis of these compounds also includes exploring their potential as radioligands for σ1 receptors, demonstrating their relevance in neurological studies (Tian et al., 2020).
Antitumor Activity
- Some derivatives have been evaluated for their anticancer activity, showing moderate to potent effects against various cancer cell lines. This suggests the potential of "8-Oxa-1-azaspiro[4.5]decane hydrochloride" derivatives in cancer therapy (Yang et al., 2019).
Safety and Hazards
The compound is classified under GHS07 and has the signal word "Warning" . It has hazard statements H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
8-oxa-1-azaspiro[4.5]decane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO.ClH/c1-2-8(9-5-1)3-6-10-7-4-8;/h9H,1-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGZFYTDIYOCZCB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCOCC2)NC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1427378-94-6 |
Source
|
| Record name | 8-oxa-1-azaspiro[4.5]decane hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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